molecular formula C17H14FN5O3 B2415015 N-(1,3-benzodioxol-5-ylmethyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide CAS No. 1207001-08-8

N-(1,3-benzodioxol-5-ylmethyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

Cat. No. B2415015
CAS RN: 1207001-08-8
M. Wt: 355.329
InChI Key: QPGGGTXZLRYGPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-benzodioxol-5-ylmethyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H14FN5O3 and its molecular weight is 355.329. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Studies and Synthetic Cannabinoids

Research on synthetic cannabinoids, such as PX-1, PX-2, and PX-3, has provided insights into the metabolic pathways and clearance rates of these compounds in human liver microsomes. These studies are crucial for understanding the biotransformation and potential toxicological implications of synthetic cannabinoids, which share structural similarities with the queried compound through the presence of complex heterocyclic systems (Cooman & Bell, 2019).

Antimicrobial and Biological Activities

The synthesis of hybrid molecules incorporating penicillanic or cephalosporanic acid moieties with heterocyclic nuclei, such as triazoles, has shown significant antimicrobial activities. These studies highlight the potential of integrating heterocyclic compounds into antibiotic structures to enhance their biological efficacy (Başoğlu et al., 2013).

Catalyst-Free Synthesis

The development of catalyst- and solvent-free synthetic methodologies for the construction of heterocyclic compounds, including triazoles, demonstrates advancements in green chemistry. Such approaches are valuable for synthesizing structurally complex molecules efficiently and sustainably (Moreno-Fuquen et al., 2019).

Anticancer Agents

Ferrocenylmethyl benzene-carboxamide derivatives have been synthesized and characterized for their potential as anticancer agents. The incorporation of metal centers into organic frameworks, similar to the queried compound's structural complexity, opens new avenues for developing chemotherapeutic agents (Kelly et al., 2007).

Diuretic and Antitumor Activities

Compounds with benzothiazole and biphenyl motifs have been synthesized and shown to possess diuretic and antitumor activities, underscoring the significance of heterocyclic and aromatic compounds in medicinal chemistry (Yar & Ansari, 2009).

properties

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-5-(4-fluoroanilino)-2H-triazole-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14FN5O3/c18-11-2-4-12(5-3-11)20-16-15(21-23-22-16)17(24)19-8-10-1-6-13-14(7-10)26-9-25-13/h1-7H,8-9H2,(H,19,24)(H2,20,21,22,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QPGGGTXZLRYGPC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=NNN=C3NC4=CC=C(C=C4)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14FN5O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-benzodioxol-5-ylmethyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.